Cas no 66542-13-0 (N''-Methyl-N-nitro-N'-nitrosoguanidine)

• Product Name: N''-Methyl-N-nitro-N'-nitrosoguanidine
• CAS No: 66542-13-0
• MF: C₂H₅N₅O₃
• MW: 147.092798948288
• CID: 2796027
• PubChem ID: 13146027
• Update Time: 2025-04-21

N''-Methyl-N-nitro-N'-nitrosoguanidine Chemical and Physical Properties

Names and Identifiers

• DTXSID00521861
• DTXCID00472667
• SCHEMBL8581312
• N''-Methyl-N-nitro-N'-nitrosoguanidine
• N-methyl-N'-nitro-N''-nitrosoguanidine
• 2-methyl-3-nitro-nitrosoguanidine
• 66542-13-0
• SCHEMBL1536062

• Inchi： 1S/C2H5N5O3/c1-3-2(4-6-8)5-7(9)10/h1H3,(H2,3,4,5,8)
• InChI Key： POJDZWIPNZWPAU-UHFFFAOYSA-N
• SMILES： [O-][N+](N/C(=N/C)/NN=O)=O

Computed Properties

• Exact Mass: 147.03923904Da
• Monoisotopic Mass: 147.03923904Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 112Ų